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Compound of Interest

Compound Name: FFAGLDD TFA

Cat. No.: B12430410

This guide provides essential safety and logistical information for handling peptides, such as
FFAGLDD, which are synthesized and purified using Trifluoroacetic acid (TFA). TFA is a strong
corrosive acid and requires strict safety protocols. The following procedures detail the
necessary personal protective equipment (PPE), handling, storage, and disposal plans to
ensure the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties of Trifluoroacetic Acid

Property Value

Physical State Liquid

Appearance Clear, Colorless

Odor Pungent

pH 2 (100 g/L ag. sol)

Melting Point -15°C/5°F

Boiling Point 72°C/161.6 °F @ 760 mmHg
Vapor Pressure 107 mbar @ 25 °C

Relative Density 1.535

Solubility Miscible with water

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12430410?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Source:[1]

Hazard Identification and Classification

Hazard Classification

) ) Category 1A (Causes severe skin burns and eye
Skin Corrosion

damage)[2?]
Acute Inhalation Toxicity Category 4 (Harmful if inhaled)[2]
Serious Eye Damage Category 1[2]

) ) Category 3 (Harmful to aquatic life with long
Aquatic Hazard (Chronic) lasting effects)[?]

Corrosive to Metals Category 1[3]

Source:[2][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure to
TFA.
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PPE Category Specification

Chemical resistant gloves (e.g., tested
) according to EN 374). Double gloving is
Hand Protection . .
recommended. Change gloves immediately

upon contact.[4]

] Safety goggles with side protection and a face
Eye/Face Protection ) )
shield are required.[3]

Alab coat, gown, or smock must be worn. For
) ] procedures with a high risk of splashing, a
Skin and Body Protection ) )
chemical-resistant apron or coveralls should be

used.[5]

All work with TFA should be conducted in a
) ) certified chemical fume hood.[6] If a fume hood
Respiratory Protection ) ) ] ]
is not available, a self-contained breathing

apparatus may be required.[7]

Handling and Storage Procedures

Engineering Controls:

o All handling of TFA and peptides containing TFA must be performed in a properly functioning
chemical fume hood.[6]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe vapors or spray.[8][7]

Wash hands thoroughly after handling.[8]

When diluting, always add acid to water, never the other way around.[4]

Containers should be kept tightly closed when not in use.[6]
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e Transport TFA in secondary containment, such as a bottle carrier.[6]
Storage:

o Store in a dry, cool, and well-ventilated place.[1]

o Keep containers tightly closed.[8]

» Store in a designated corrosives area.[1]

o Keep away from incompatible materials such as strong bases, oxidizing agents, reducing
agents, and metals.[4][7]

Spill and Emergency Procedures

Minor Spills (<500 mL in a fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE.

Confine the spill using an inert absorbent material (e.g., sand, diatomaceous earth).[6][8]

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[1][6]

Clean the spill area.

Major Spills (>500 mL or any spill outside a fume hood):

Evacuate the area immediately.[9]

Alert others and activate the fire alarm if there is a risk of fire.[6]

Call for emergency assistance.[4][6]

Do not attempt to clean up a large spill without specialized training and equipment.[4]

First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1][4][7]

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.[6][7]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[4][7]

Disposal Plan

o All TFA waste, including contaminated materials, must be collected in a designated, properly
labeled, and closed hazardous waste container.[6]

o TFA waste should be segregated from incompatible materials.[6]
e Do not dispose of TFA down the drain.[6]

» Arrange for chemical waste collection through your institution's Environmental Health &
Safety (EH&S) department.[6]

Experimental Protocol Workflow

The following diagram illustrates a general workflow for handling FFAGLDD TFA in a laboratory
setting, from receiving to disposal.
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Safe Handling Workflow for FFAGLDD TFA

Preparation

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)

Proceed to handling

Handling (invFume Hood)

Weighing and Reconstitution

l

Experimental Use

Experiment complete

Cleanup agd Disposal

Decontaminate Work Area

'

Segregate and Label Waste

i

Doff PPE

i

Wash Hands

i

Store Waste for Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12430410?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Peptides with
Trifluoroacetic Acid (TFA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12430410#personal-protective-equipment-for-
handling-ffagldd-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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